Cas no 496843-70-0 (L-Proline, L-isoleucyl-L-cysteinyl-L-seryl-L-asparaginyl-L-asparaginyl-)

• Product Name: L-Proline, L-isoleucyl-L-cysteinyl-L-seryl-L-asparaginyl-L-asparaginyl-
• CAS No: 496843-70-0
• MF: C₂₅H₄₂N₈O₁₀S
• MW: 646.713584423065
• CID: 1527081
• Update Time: 2024-08-24

L-Proline, L-isoleucyl-L-cysteinyl-L-seryl-L-asparaginyl-L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-isoleucyl-L-cysteinyl-L-seryl-L-asparaginyl-L-asparaginyl-
• L-Proline, L-isoleucyl-L-cysteinyl-L-seryl-L-asparaginyl-L-asparaginyl- (9CI)

• Inchi： 1S/C25H42N8O10S/c1-3-11(2)19(28)23(40)32-15(10-44)22(39)31-14(9-34)21(38)29-12(7-17(26)35)20(37)30-13(8-18(27)36)24(41)33-6-4-5-16(33)25(42)43/h11-16,19,34,44H,3-10,28H2,1-2H3,(H2,26,35)(H2,27,36)(H,29,38)(H,30,37)(H,31,39)(H,32,40)(H,42,43)/t11-,12-,13-,14-,15-,16-,19-/m0/s1
• InChI Key： ZILGWAFWWMLXEI-LHEZYOAISA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](CC(N)=O)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@H](CS)NC(=O)[C@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 646.27476

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 1212.8±65.0 °C(Predicted)
• PSA: 306.44
• pka: 3.37±0.20(Predicted)